(4-(Allyloxy)phenyl)methanamine
Overview
Description
Synthesis Analysis
There is a study that describes the incorporation of a functional fluorosulfate-based additive, 4-(allyloxy)phenyl fluorosulfate (APFS), to create elastic and thermally stable interfacial layers on electrodes . This might suggest a potential synthesis pathway for “(4-(Allyloxy)phenyl)methanamine”, but the exact synthesis process is not explicitly mentioned.Chemical Reactions Analysis
A study mentions the use of 4-(allyloxy)phenyl fluorosulfate (APFS) in the formation of a solid electrolyte interphase (SEI) composed of LiF and polymeric species . This suggests that “this compound” might undergo similar reactions, but the exact chemical reactions involving this compound are not detailed in the available resources.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly described in the available resources .Scientific Research Applications
1. Transfer Hydrogenation Reactions
(4-(Allyloxy)phenyl)methanamine has been explored in the context of transfer hydrogenation reactions. In one study, efficient transfer hydrogenation reactions were conducted using quinazoline-based ruthenium complexes (Şemistan Karabuğa et al., 2015).
2. Structural and Electronic Properties Studies
The compound has also been used in the study of Schiff bases derived from 4-nitrocinnamaldehyde, providing insight into their structural and electronic properties, as well as their potential applications in nonlinear optical materials (Friday E. Ani et al., 2021).
3. Photocytotoxicity in Red Light
In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their photocytotoxic properties in red light, providing potential applications in targeted cancer therapies (Uttara Basu et al., 2014).
4. Synthesis of Unsymmetrical Pincer Palladacycles
The compound has been utilized in the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles. This process demonstrates the compound's role in catalytic applications and highlights its versatility in complex chemical syntheses (Gavin W. Roffe et al., 2016).
5. Synthesis of Chiral (Indol‐2‐yl)methanamines
Research has been conducted on the synthesis of chiral (indol‐2‐yl)methanamines using a strategy that involves this compound. This research is significant in the field of natural products and pharmaceutically active compounds (C. Lood et al., 2015).
6. Synthesis of Bis-Allyloxy Functionalized Polymers
The compound has also been used in the synthesis of bis-allyloxy functionalized polymers like polystyrene and poly (methyl methacrylate). These findings are significant in the field of polymer chemistry, offering insights into the creation of functionalized materials with specific properties (P. Sane et al., 2013).
7. Anticancer Activity in Palladium and Platinum Complexes
Another area of research involves the synthesis of new palladium and platinum complexes using Schiff base ligands derived from this compound. These complexes have been studied for their anticancer activity, highlighting the compound's potential in medicinal chemistry (S. Mbugua et al., 2020).
Safety and Hazards
The safety data sheet for a related compound, (4-(p-Tolyloxy)phenyl)methanamine, indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s important to note that the safety and hazards of “(4-(Allyloxy)phenyl)methanamine” might be different and specific information is not available in the resources.
Future Directions
A study suggests the use of 4-(allyloxy)phenyl fluorosulfate (APFS) in the development of high-energy lithium-ion cells . This might suggest potential future directions for the use of “(4-(Allyloxy)phenyl)methanamine” in similar applications, but specific future directions are not detailed in the available resources.
properties
IUPAC Name |
(4-prop-2-enoxyphenyl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h2-6H,1,7-8,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQJOKMLXFZHRFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301284909 |
Source
|
| Record name | 4-(2-Propen-1-yloxy)benzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301284909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
83171-41-9 |
Source
|
| Record name | 4-(2-Propen-1-yloxy)benzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=83171-41-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2-Propen-1-yloxy)benzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301284909 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[4-(prop-2-en-1-yloxy)phenyl]methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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